Cas no 862977-39-7 (3-2-(3,4-dimethoxyphenyl)acetamido-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-2-(3,4-dimethoxyphenyl)acetamido-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide
• CAS No: 862977-39-7
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 6272247
• PubChem ID: 16806677
• Update Time: 2025-10-31

3-2-(3,4-dimethoxyphenyl)acetamido-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-2-(3,4-dimethoxyphenyl)acetamido-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide
• AKOS024594258
• 3-[2-(3,4-dimethoxyphenyl)acetamido]-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide
• F0666-0463
• 3-(2-(3,4-dimethoxyphenyl)acetamido)-N-(4-methoxyphenyl)benzofuran-2-carboxamide
• AB00684893-01
• 862977-39-7
• 3-[[2-(3,4-dimethoxyphenyl)acetyl]amino]-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide

• Inchi： 1S/C26H24N2O6/c1-31-18-11-9-17(10-12-18)27-26(30)25-24(19-6-4-5-7-20(19)34-25)28-23(29)15-16-8-13-21(32-2)22(14-16)33-3/h4-14H,15H2,1-3H3,(H,27,30)(H,28,29)
• InChI Key： XTNCBAGVJZWVRI-UHFFFAOYSA-N
• SMILES： O1C(C(NC2C=CC(=CC=2)OC)=O)=C(C2C=CC=CC1=2)NC(CC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 99Ų

Additional information on 3-2-(3,4-dimethoxyphenyl)acetamido-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide

Compound CAS No 862977-39-7: 3-2-(3,4-Dimethoxyphenyl)Acetamido-N-(4-Methoxyphenyl)-1-Benzofuran-2-Carboxamide

The compound with CAS number 862977-39-7, known as 3-2-(3,4-Dimethoxyphenyl)Acetamido-N-(4-Methoxyphenyl)-1-Benzofuran-2-Carboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent research studies.

The molecular structure of this compound is characterized by a benzofuran ring system, which serves as a central scaffold. Attached to this scaffold are two key substituents: a 3,4-dimethoxyphenyl group and an N-(4-methoxyphenyl)acetamido group. These substituents contribute to the compound's pharmacological properties, including its ability to interact with specific biological targets such as enzymes or receptors.

Recent studies have highlighted the potential of this compound in the treatment of various diseases, particularly those involving inflammation and oxidative stress. For instance, researchers have demonstrated that the compound exhibits potent anti-inflammatory activity by inhibiting key inflammatory pathways such as the NF-kB signaling cascade. Additionally, its antioxidant properties have been shown to protect cells from oxidative damage, making it a promising candidate for neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the benzofuran core, followed by the introduction of the substituents through methods such as nucleophilic substitution or coupling reactions. Advanced techniques like microwave-assisted synthesis have been employed to optimize the reaction conditions and improve efficiency.

In terms of pharmacokinetics, this compound has shown favorable absorption and bioavailability profiles in preclinical studies. Its ability to cross cellular membranes efficiently suggests that it could be effective in targeting intracellular pathogens or disease-related proteins. Furthermore, preliminary toxicity studies indicate that the compound has a low toxicity profile, which is essential for its potential use in therapeutic applications.

The development of this compound represents a significant advancement in the field of heterocyclic chemistry and drug design. Its unique combination of structural features and biological activities positions it as a valuable tool for researchers exploring novel therapeutic strategies against various diseases.